molecular formula C11H15NO2 B8309744 5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone

5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone

Cat. No.: B8309744
M. Wt: 193.24 g/mol
InChI Key: LHRMYFKIFGXLDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone is a pyridinone derivative characterized by a cyclohexanol substituent at the 5-position of the pyridinone ring. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol. The compound is synthesized via a nucleophilic addition reaction between 5-bromo-2-triisopropylsilyloxypyridine and cyclohexanone under low-temperature conditions, followed by deprotection and purification . Key analytical data include:

  • Melting Point: 194–196°C (recrystallized from methanol/diethyl ether)
  • Elemental Analysis:
    • Calculated: C 68.37%, H 7.82%, N 7.25%
    • Found: C 68.46%, H 7.72%, N 7.23%

Pyridinone derivatives are recognized for their diverse pharmacological activities, including enzyme inhibition and receptor modulation .

Properties

Molecular Formula

C11H15NO2

Molecular Weight

193.24 g/mol

IUPAC Name

5-(1-hydroxycyclohexyl)-1H-pyridin-2-one

InChI

InChI=1S/C11H15NO2/c13-10-5-4-9(8-12-10)11(14)6-2-1-3-7-11/h4-5,8,14H,1-3,6-7H2,(H,12,13)

InChI Key

LHRMYFKIFGXLDZ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C2=CNC(=O)C=C2)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Below is a comparative analysis of 5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone with structurally related pyridinone derivatives:

Compound Name Structural Features Key Differences from Target Compound Pharmacological Relevance
YL-0919 1-(1-Benzyl-4-hydroxypiperidin-4-ylmethyl)-2(1H)-pyridinone hydrochloride Piperidinylmethyl substituent; benzyl group Serotonin reuptake inhibitor; 5-HT1A agonist
5-(1-Aminocyclohexyl)-2(1H)-pyridinone Cyclohexylamine substituent at 5-position –OH replaced with –NH₂ Intermediate for acetylated derivatives (e.g., N-[1-(pyridinyl)cyclohexyl]acetamide)
5-Chloro-4-hydroxy-2(1H)-pyridinone Chlorine at 5-position; hydroxyl at 4-position Different substitution pattern Dihydropyrimidine dehydrogenase inhibitor
6-Phenylthio-1-phenyl-2-methyl-3-hydroxy-4(1H)-pyridinone 6-Phenylthio and 3-hydroxy groups; methyl at 2-position Additional substituents on pyridinone core Potent 5-lipoxygenase inhibitor (IC₅₀ = 2.52 µM)
5-((1-Hydroxycyclohexyl)ethynyl)-pyrido[2,3-d]pyrimidinones (59, 70–72) Ethynyl linker; pyridopyrimidinone scaffold Expanded heterocyclic system NAE inhibitors for pancreatic cancer

Thermodynamic Stability

  • Melting Points: Target Compound: 194–196°C . 5-Chloro-4-hydroxy-2(1H)-pyridinone: Not reported, but likely lower due to reduced molecular weight.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.